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Compound of Interest

Compound Name: Isosorbide Mononitrate

Cat. No.: B1672618

Essential Safety and Handling Guide for
Isosorbide Mononitrate

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Isosorbide Mononitrate. It outlines
the necessary personal protective equipment (PPE), safe handling procedures, emergency
protocols, and disposal plans to ensure a safe laboratory environment.

Hazard Identification and Classification

Isosorbide Mononitrate is classified with specific physical and health hazards that necessitate
careful handling.[1][2] Understanding these hazards is the first step in implementing
appropriate safety measures.

Hazard Classification GHS Category Hazard Statement
Flammable Solids Category 2 H228: Flammable solid[1][2]
] o H361: Suspected of damaging
Reproductive Toxicity Category 2 - )
fertility or the unborn child[1]
Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed[2]

Signal Word: Warning[1]
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Personal Protective Equipment (PPE)

A risk assessment should be conducted for each specific use of Isosorbide Mononitrate to

determine the appropriate level of PPE.[3] The following table summarizes the recommended

PPE based on safety data sheets.

Protection Type

Recommended Equipment

Specifications and Usage
Notes

Eye/Face Protection

Safety glasses or tightly fitting
safety goggles with side-
shields.[3][4]

Use to protect against direct
contact with the product.[3] A
face shield may be necessary

for splash protection.[5]

Skin Protection

Impervious protective gloves
(e.qg., nitrile rubber).[3][6]

Wear chemical-impermeable
gloves.[2] Change gloves
regularly (e.g., every 30-60
minutes) or immediately if

contaminated or damaged.[5]

Protective clothing.[2]

Wear fire/flame resistant and
impervious clothing.[4] A lab
coat or gown should be worn

to prevent skin contact.

Respiratory Protection

Use in a well-ventilated area or
with local exhaust ventilation
(e.g., fume hood).[4][7]

If ventilation is inadequate or
exposure limits are exceeded,
a negative pressure air-
purifying respirator (half face
mask) with a P3 filter may be
required.[3] Surgical masks

offer little to no protection.[5]

Safe Handling and Storage Protocols

Handling:

» Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[1]
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e Avoid contact with skin and eyes.[6]

¢ Avoid the formation of dust and aerosols.[2]

o Keep away from heat, sparks, open flames, and other ignition sources.[1][2][6]

e Use non-sparking tools and explosion-proof equipment.[2][6]

e Ground/bond container and receiving equipment to prevent static discharge.[2][6]
e Wash hands thoroughly after handling.[3]

Storage:

o Keep container tightly closed in a dry, cool, and well-ventilated place.[1][4][6]

o Store at room temperature, away from heat, moisture, and direct light.[8][9]

e Protect from moisture.[3]

Emergency Procedures

Immediate and appropriate responses to emergencies are critical. The following table outlines
first-aid measures and procedures for accidental release.
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Emergency Situation Procedural Steps

Immediately rinse opened eye for several

minutes under running water.[1] Remove
Eye Contact )

contact lenses if present and easy to do.[7]

Seek medical attention.[7]

i Remove contaminated clothing.[7] Rinse skin
Skin Contact )
thoroughly with large amounts of water.[7]

) Move the person to fresh air.[7] If breathing is
Inhalation o ) )
difficult, provide respiratory support.[7]

Wash out the mouth with water if the person is
) conscious.[7] Do NOT induce vomiting unless
Ingestion i i i
directed by medical personnel.[7] Seek medical

attention.[7]

Evacuate personnel to a safe area.[2] Wear
appropriate PPE.[2] Eliminate all ignition
sources.[6] Avoid dust generation.[3] Pick up
Accidental Release (Spill) and transfer to properly labeled containers for
disposal.[6] Prevent entry into drains and
waterways.[2][3] Wash the spillage area with

water.[3]

Disposal Plan

Proper disposal of Isosorbide Mononitrate and its containers is essential to prevent
environmental contamination and ensure safety.

e Product Disposal: Disposal should be in accordance with local, state, or national legislation.
[3] Normal disposal is via incineration operated by an accredited disposal contractor.[3] Do
not allow the chemical to enter drains, sewers, or water courses.[2][3]

o Contaminated Packaging: Empty containers may retain product residue and pose a fire and
explosion hazard.[3][6] Observe all hazard precautions.[3] Do not cut, puncture, or weld on
or near the container.[6] Dispose of contaminated packaging in the same manner as the
product.
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Isosorbide Mononitrate Handling and Disposal
Workflow

Preparation and Handling

Receive Isosorbide Mononitrate

Store in a Cool, Dry, Well-Ventilated Area
Away from Ignition Sources

Conduct Risk Assessment

Don Appropriate PPE:
- Safety Goggles
- Nitrile Gloves
- Lab Coat

Y

Handle in Ventilated Area (Fume Hood)
ittt ittt o= —===== - Avoid Dust Formation
- Use Non-Sparking Tools

Emergency Response

Return to Work
(If Safe)

Personnel Exposure

Yes

Evacuate Area
Eliminate Ignition Sources
Contain and Clean Up Spill

with Appropriate PPE

Administer First Aid
(See Table Above) —
Seek Medical Attention

Waste and Dispgsal
A Y

Collect Waste Material
and Contaminated PPE

A A

Y

Label Waste Container
'Hazardous Waste'

Y

Dispose via Accredited Contractor
(Incineration)
Follow Local Regulations

Procedure Complete
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Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of Isosorbide Mononitrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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